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CAS No.: 63905-32-8

Cat. No.: B1352999

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2-Cyanoethyl)-DL-alanine is a derivative of the non-essential amino acid DL-alanine,

characterized by the addition of a cyanoethyl group to the amino group. While specific research

on this compound is limited, its chemical structure suggests potential applications as an

intermediate in the synthesis of specialized amino acids, peptides, and other organic

molecules. This guide provides a comprehensive overview of its chemical properties, a

proposed synthesis methodology based on the cyanoethylation of DL-alanine, and discusses

its potential biological significance and toxicological profile by drawing parallels with related N-

cyanoethylated compounds and its parent molecule. The inherent reactivity of the nitrile group

and the chirality of the alanine backbone make it a molecule of interest for further investigation

in medicinal chemistry and materials science.

Chemical Identity and Physicochemical Properties
N-(2-Cyanoethyl)-DL-alanine is a synthetic amino acid derivative. Its core structure consists of

the racemic mixture of D- and L-alanine, where the primary amine has been alkylated with a 2-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1352999#bc-rfq
https://www.benchchem.com/product/b1352999/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-cyanoethyl-dl-alanine
https://www.benchchem.com/product/b1352999/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-cyanoethyl-dl-alanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


cyanoethyl group.

Table 1: Physicochemical Properties of N-(2-Cyanoethyl)-DL-alanine

Property Value Source

CAS Number 63905-32-8 [1]

Molecular Formula C6H10N2O2 [1]

Molecular Weight 142.16 g/mol [1]

SMILES CC(C(O)=O)NCCC#N [1]

Physical State Solid (predicted) -

Solubility Soluble in water (predicted) -

Storage Sealed in dry, 2-8°C [1]

Structural Elucidation
The structure of N-(2-Cyanoethyl)-DL-alanine is defined by the covalent attachment of an

acrylonitrile moiety to the nitrogen atom of DL-alanine via a Michael addition reaction. This

modification introduces a polar nitrile group, which can influence the molecule's solubility,

reactivity, and potential for further chemical transformations.

A 2D representation of N-(2-Cyanoethyl)-DL-alanine.

Synthesis and Characterization
While specific, peer-reviewed synthesis protocols for N-(2-Cyanoethyl)-DL-alanine are not

readily available in the literature, its synthesis can be reliably predicted based on the well-

established cyanoethylation reaction of amino acids with acrylonitrile.[1]

Proposed Synthesis Workflow: Cyanoethylation of DL-
Alanine
This reaction is a nucleophilic addition of the amino group of DL-alanine to the activated double

bond of acrylonitrile, typically catalyzed by a base.
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Proposed workflow for the synthesis of N-(2-Cyanoethyl)-DL-alanine.

Experimental Protocol (Proposed):

Dissolution: Dissolve DL-alanine in an aqueous solution of a suitable base (e.g., sodium

hydroxide or potassium carbonate) at a controlled temperature. The basic conditions

deprotonate the amino group, increasing its nucleophilicity.

Addition of Acrylonitrile: Slowly add acrylonitrile to the reaction mixture with vigorous stirring.

This addition should be performed in a well-ventilated fume hood due to the high toxicity and

volatility of acrylonitrile. The temperature should be carefully monitored and controlled to

prevent polymerization of acrylonitrile.

Reaction: Allow the reaction to proceed for a set period, monitoring its progress by

techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) to determine the consumption of starting materials and the formation

of the product.

Neutralization and Work-up: Upon completion, cool the reaction mixture and neutralize it with

an appropriate acid (e.g., hydrochloric acid). This step will precipitate the product if it is

insoluble at the neutral pH or prepare the mixture for extraction.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system or by column chromatography to yield pure N-(2-Cyanoethyl)-DL-alanine.

Characterization
The synthesized compound would be characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the

presence of the cyanoethyl group and its attachment to the nitrogen of the alanine moiety.
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Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Infrared (IR) Spectroscopy: To identify the characteristic nitrile (C≡N) stretching vibration.

Biological Significance and Potential Applications
Specific biological activities of N-(2-Cyanoethyl)-DL-alanine have not been documented.

However, its structural features suggest several areas of potential interest for researchers.

Potential as a Pharmaceutical Intermediate
DL-alanine itself is utilized as a raw material in the synthesis of various pharmaceutical

compounds.[2][3] The introduction of a cyanoethyl group provides a reactive handle for further

chemical modifications. The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an

amine, or participate in cycloaddition reactions, making N-(2-Cyanoethyl)-DL-alanine a

potentially versatile building block for the synthesis of novel drug candidates. DL-alanine is a

component in the synthesis of some antibiotics and antiviral drugs.[2]

Role in Peptide Synthesis
The modification of the N-terminus of alanine could be explored for its effects on the properties

of peptides. N-alkylation can influence the conformational preferences of amino acid residues

and the overall structure and stability of peptides.

Metabolic Fate (Hypothetical)
The metabolic fate of N-(2-Cyanoethyl)-DL-alanine in biological systems is unknown. It is

plausible that it could be metabolized through several pathways:

Hydrolysis of the Nitrile Group: The nitrile group could be enzymatically hydrolyzed to a

carboxylic acid, forming N-(2-carboxyethyl)-DL-alanine.

Cleavage of the N-C Bond: The bond between the nitrogen of alanine and the cyanoethyl

group might be cleaved, releasing DL-alanine and a metabolite of acrylonitrile.

Excretion: The compound may be excreted unchanged if it is not a substrate for metabolic

enzymes.
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Hypothetical metabolic pathways of N-(2-Cyanoethyl)-DL-alanine.

Toxicology and Safety Profile
There is no specific toxicological data available for N-(2-Cyanoethyl)-DL-alanine. Therefore, a

precautionary approach must be taken, considering the toxicities of its parent compounds and

the cyanoethyl functional group.

Hazards of Precursors
Acrylonitrile: This is a highly toxic and carcinogenic compound.[4] It is readily absorbed

through the skin and is a potent irritant to the eyes, skin, and respiratory system.[4] Chronic

exposure can lead to severe health issues. All handling of acrylonitrile must be performed in

a certified chemical fume hood with appropriate personal protective equipment.

DL-Alanine: In contrast, DL-alanine is a naturally occurring amino acid with low toxicity.[5]

Potential Toxicity of N-(2-Cyanoethyl)-DL-alanine
The primary toxicological concern for N-(2-Cyanoethyl)-DL-alanine would be the potential for

the in vivo release of cyanide through metabolic processes, a known characteristic of some

organic nitriles.[6] Symptoms of cyanide poisoning can include headache, dizziness, nausea,

and in severe cases, convulsions and respiratory failure.[6]

Table 2: GHS Hazard Classification (Predicted)
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Hazard Class Category Precautionary Statements

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)

P264, P270, P301+P312,

P501

Acute Toxicity (Dermal)
Category 4 (Harmful in contact

with skin)

P280, P302+P352, P312,

P362+P364, P501

Acute Toxicity (Inhalation) Category 4 (Harmful if inhaled)
P261, P271, P304+P340,

P312

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

P264, P280, P302+P352,

P332+P313, P362+P364

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)

P264, P280,

P305+P351+P338,

P337+P313

Note: This classification is predictive and based on the potential hazards of related compounds.

It should be used for guidance pending experimental validation.

Conclusion
N-(2-Cyanoethyl)-DL-alanine is a compound with underexplored potential. Its synthesis from

readily available starting materials is straightforward, and its chemical structure offers avenues

for the creation of more complex molecules. While there is a significant lack of data on its

biological activity and toxicology, its potential as a synthetic intermediate warrants further

investigation. Future research should focus on developing a validated synthesis protocol,

characterizing its physicochemical properties, and conducting in vitro and in vivo studies to

assess its biological effects and safety profile. Such studies will be crucial in determining its

utility in drug discovery and other scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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